Cas no 61198-44-5 (3-(3-Ethyl-2-methoxyphenyl)propanoic acid)

• Product Name: 3-(3-Ethyl-2-methoxyphenyl)propanoic acid
• CAS No: 61198-44-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 488799
• Update Time: 2023-08-03

3-(3-Ethyl-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-ethyl-2-methoxy-, (R)-
• (R)-3-ethyl-o-methoxy-dihydrocinnamic acid
• 3-(3-Ethyl-2-methoxyphenyl)propanoic acid

• Inchi： 1S/C12H16O3/c1-3-9-5-4-6-10(12(9)15-2)7-8-11(13)14/h4-6H,3,7-8H2,1-2H3,(H,13,14)
• InChI Key： QCFSWKZVRLWLRR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CCC(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Topological Polar Surface Area: 46.5